Cas no 2639460-11-8 (methyl 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylate
• CAS No: 2639460-11-8
• MF: C₁₁H₁₃N₅O₂
• MW: 247.253221273422
• CID: 5782570
• PubChem ID: 165901921
• Update Time: 2023-12-26

methyl 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylate
• 2639460-11-8
• EN300-27732000

• Inchi： 1S/C11H13N5O2/c1-6-4-7(2)15-11(14-6)16-9(12)8(5-13-16)10(17)18-3/h4-5H,12H2,1-3H3
• InChI Key： OUAYJXBNKRUDKP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C2N=C(C)C=C(C)N=2)C=1N)=O

Computed Properties

• Exact Mass: 247.10692467g/mol
• Monoisotopic Mass: 247.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.9Ų